An olefin-based multi-component reaction to yield 1,2-azaborolidine derivatives†

Dalton Transactions Pub Date: 2022-01-14 DOI: 10.1039/D1DT04337D

Abstract

Reaction of the borane FmesBH2·SMe2 [Fmes: 2,4,6-tris(trifluoromethyl)phenyl] with two molar equiv. of a small series of 1-alkenes followed by treatment with two molar equivalents of the bulky isonitrile CN-Xyl (Xyl: 2,6-dimethylphenyl) gives 1,2-azaborolidine derivatives that exhibit an exocyclic alkene unit and a NHXyl substituent at the heterocyclic core.

Graphical abstract: An olefin-based multi-component reaction to yield 1,2-azaborolidine derivatives
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